Cas no 1271145-38-0 ((4aR,7aS)-Hexahydrothieno[3,4-b][1,4]dioxine)

• Product name: (4aR,7aS)-Hexahydrothieno[3,4-b][1,4]dioxine
• CAS No: 1271145-38-0
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 1090952
• PubChem ID: 51050507

(4aR,7aS)-Hexahydrothieno[3,4-b][1,4]dioxine Chemical and Physical Properties

Names and Identifiers

• (4aR,7aS)-Hexahydrothieno[3,4-b][1,4]dioxine
• (4aS,7aR)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b][1,4]dioxine
• QC-4629
• DTXSID00679614
• 1271145-38-0

• Inchi： InChI=1S/C6H10O2S/c1-2-8-6-4-9-3-5(6)7-1/h5-6H,1-4H2/t5-,6+
• InChI Key： POXWDMXOPRUPMY-OLQVQODUSA-N
• SMILES： C1COC2CSCC2O1

Computed Properties

• Exact Mass: 146.04000
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 43.76000
• LogP: 0.51720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes